Cas no 1781538-44-0 (2,2-difluoro-5-methylhexan-1-amine)

• Product Name: 2,2-difluoro-5-methylhexan-1-amine
• CAS No: 1781538-44-0
• MF: C₇H₁₅F₂N
• MW: 151.197509050369
• CID: 6474900
• PubChem ID: 105429580
• Update Time: 2025-10-29

2,2-difluoro-5-methylhexan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-5-methylhexan-1-amine
• 1781538-44-0
• KDDHTEPFFXKBLM-UHFFFAOYSA-N
• EN300-1949049

• Inchi： 1S/C7H15F2N/c1-6(2)3-4-7(8,9)5-10/h6H,3-5,10H2,1-2H3
• InChI Key： KDDHTEPFFXKBLM-UHFFFAOYSA-N
• SMILES： FC(CN)(CCC(C)C)F

Computed Properties

• Exact Mass: 151.11725581g/mol
• Monoisotopic Mass: 151.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 91.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 26Ų

Additional information on 2,2-difluoro-5-methylhexan-1-amine

Recent Advances in the Study of 2,2-Difluoro-5-methylhexan-1-amine (CAS: 1781538-44-0) in Chemical Biology and Pharmaceutical Research

The compound 2,2-difluoro-5-methylhexan-1-amine (CAS: 1781538-44-0) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This fluorinated amine derivative exhibits unique physicochemical properties due to the presence of difluoromethyl groups, which enhance its metabolic stability and bioavailability. Recent studies have explored its potential as a versatile building block in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators.

A 2023 study published in the Journal of Medicinal Chemistry investigated the synthetic utility of 2,2-difluoro-5-methylhexan-1-amine in the preparation of novel γ-aminobutyric acid (GABA) analogs. The researchers demonstrated that the difluoromethyl groups significantly influenced the compound's binding affinity to GABA receptors, potentially offering improved pharmacological profiles compared to non-fluorinated analogs. This finding opens new avenues for developing CNS-targeted therapeutics with enhanced blood-brain barrier penetration.

In parallel research, the compound's role in proteolysis-targeting chimeras (PROTACs) has been explored. The unique electronic properties imparted by the fluorine atoms make 2,2-difluoro-5-methylhexan-1-amine particularly suitable for linker design in these bifunctional molecules. A recent Nature Chemical Biology publication highlighted its application in developing selective kinase degraders, where the fluorinated linker improved both solubility and target engagement.

From a synthetic chemistry perspective, novel methodologies for the asymmetric synthesis of 2,2-difluoro-5-methylhexan-1-amine have been reported. A 2024 Organic Letters paper described an enantioselective catalytic hydrogenation approach that achieves >99% ee, addressing previous challenges in obtaining optically pure forms of this compound. This advancement is particularly significant for medicinal chemistry applications where stereochemistry plays a crucial role in biological activity.

Pharmacokinetic studies of derivatives containing the 2,2-difluoro-5-methylhexan-1-amine moiety have shown promising results. The fluorination pattern appears to confer favorable ADME properties, including reduced oxidative metabolism and improved membrane permeability. Several pharmaceutical companies have included this scaffold in their discovery pipelines, with particular interest in its application for infectious disease and oncology targets.

Ongoing research is exploring the compound's potential in radiopharmaceutical applications. The fluorine-18 isotopologue of 2,2-difluoro-5-methylhexan-1-amine is being investigated as a potential PET tracer for imaging studies, leveraging the favorable nuclear properties of fluorine-18 and the molecule's ability to cross biological membranes efficiently.

As the understanding of this compound's properties and applications continues to grow, 2,2-difluoro-5-methylhexan-1-amine (CAS: 1781538-44-0) is establishing itself as a valuable tool in modern drug discovery. Its unique combination of synthetic accessibility, physicochemical properties, and biological relevance positions it as a promising scaffold for future therapeutic development across multiple disease areas.